3-(methoxymethyl)-N-[(2-methoxyphenyl)methyl]-1,2,4-thiadiazol-5-amine

• IUPAC Name: 3-(methoxymethyl)-N-[(2-methoxyphenyl)methyl]-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C12H15N3O2S/c1-16-8-11-14-12(18-15-11)13-7-9-5-3-4-6-10(9)17-2/h3-6H,7-8H2,1-2H3,(H,13,14,15)
• InChI Key: DTVUMMWDLBTUCV-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NSC(=N1)NCC2=CC=CC=C2OC
• Molecular Formula: C12H15N3O2S
• Molecular Weight: 265.33 g/mol

Description

3-(Methoxymethyl)-N-[(2-methoxyphenyl)methyl]-1,2,4-thiadiazol-5-amine (MMTDA) is an organic compound with a wide range of applications, from synthetic organic chemistry to medicinal chemistry. It is a versatile building block for the synthesis of a range of organic molecules and is also used as a pharmaceutical intermediate in the synthesis of various drugs. MMTDA has attracted significant attention due to its ability to form strong hydrogen bonds and its ability to act as a ligand in coordination chemistry.

Scientific Research Applications

Chemical Biology and Medicinal Chemistry

Mechanism of Action:: This compound has been investigated for its potential as a selective radioligand for labeling mGlu5 receptors in rat brain tissue. .

Fungicidal Activity

Inhibition of Spore Germination:: Studies have shown that this compound has excellent inhibitory effects on the spore germination of the plant pathogen P. oryzae (rice blast fungus). .

Electrochemical Synthesis

Methoxymethylation of Alcohols and Phenols:: Researchers have developed a green, safe, and cost-effective electrochemical method for the methoxymethylation of alcohols and phenols using this compound. .

Pharmacology and Drug Development

Prodrug Strategy:: The methoxymethyl moiety can be strategically incorporated into drug molecules as a prodrug strategy. Upon administration, the compound undergoes enzymatic cleavage to release the active drug, enhancing bioavailability and targeting specific tissues.